Cas no 60454-99-1 ( )

• Product Name: &nbsp
• CAS No: 60454-99-1
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 952103
• PubChem ID: 323686
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-butoxybenzotriazole
• NSC-286156
• SCHEMBL4080308
• DTXSID00314578
• 60454-99-1
• NSC286156
•  

• Inchi： 1S/C10H13N3O/c1-2-3-8-14-13-10-7-5-4-6-9(10)11-12-13/h4-7H,2-3,8H2,1H3
• InChI Key： KRZGXODBKDWXNU-UHFFFAOYSA-N
• SMILES： O(CCCC)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 191.10599
• Monoisotopic Mass: 191.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 292.9°C at 760 mmHg
• Flash Point: 131°C
• Refractive Index: 1.59
• PSA: 39.94